Butyl (hexyloxy)acetate

• CAS No.: 344331-56-2
• Molecular Formula: C12H24O3
• Molecular Weight: 216.32 g/mol
• IUPAC Name: butyl 2-hexoxyacetate
• InChI: InChI=1S/C12H24O3/c1-3-5-7-8-9-14-11-12(13)15-10-6-4-2/h3-11H2,1-2H3
• InChI Key: RDOQRGFLWDNNTR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOCC(=O)OCCCC

Description

Butyl (hexyloxy)acetate is an ester derivative featuring a butyl ester group and a hexyloxy substituent. Such compounds are typically used as solvents or intermediates in industrial applications due to their tunable solubility and volatility. The hexyloxy group likely enhances lipophilicity and boiling point compared to simpler acetates like butyl acetate .

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares Butyl (hexyloxy)acetate with structurally related esters, inferred from evidence on analogous compounds:

Compound	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)	Water Solubility (g/100g)
This compound (inferred)	N/A	C₁₂H₂₄O₃	~216.3	~180–220*	~0.89–0.92*	<1*
Butyl acetate	123-86-4	C₆H₁₂O₂	116.16	126	0.8825	Slight (partial)
Hexyl acetate	142-92-7	C₈H₁₆O₂	144.21	169–171†	0.867–0.873†	Insoluble
Butyl Carbitol Acetate	N/A	C₁₀H₂₀O₄	204.3	246.7	0.979	6.5 (25°C)
Butyl nonanoate	50623-57-9	C₁₃H₂₆O₂	214.34	~250–260‡	~0.86‡	Insoluble

*Estimated based on structural analogs. †Hexyl acetate data inferred from typical alkyl acetates. ‡Butyl nonanoate properties estimated from homologous esters.

Key Observations :

• Molecular Weight : this compound’s molecular weight (~216.3 g/mol) is higher than butyl acetate (116.16 g/mol) and hexyl acetate (144.21 g/mol) due to the hexyloxy chain.
• Boiling Point : The hexyloxy group likely increases boiling points compared to butyl acetate (126°C), approaching values seen in Butyl Carbitol Acetate (246.7°C) .
• Solubility : Longer alkyl/alkoxy chains reduce water solubility. This compound is expected to be less soluble than Butyl Carbitol Acetate (6.5 g/100g) .

Chemical Reactivity and Stability

• Compatibility: Similar to sec-butyl acetate (), this compound is likely incompatible with strong oxidizers, acids, and bases due to its ester functional group.
• Hydrolysis : Esters with bulky substituents (e.g., hexyloxy) typically exhibit slower hydrolysis rates than linear analogs like butyl acetate .